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Compound of Interest

Compound Name: 4,4'-Diisopropylbiphenyl

Cat. No.: B092181 Get Quote

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, molecular structure, synthesis, reactivity, and applications of 4,4'-
diisopropylbiphenyl (CAS No. 18970-30-4). This document is intended for researchers,

scientists, and professionals in drug development and materials science who require a detailed

understanding of this versatile aromatic compound. The guide synthesizes data from

spectroscopic analyses, crystallographic studies, and established chemical literature to offer

field-proven insights and practical methodologies.

Introduction and Chemical Identity
4,4'-Diisopropylbiphenyl is a symmetrically substituted aromatic hydrocarbon. Its molecular

structure, consisting of a biphenyl core with isopropyl groups at the para positions of each

phenyl ring, imparts a unique combination of thermal stability, lipophilicity, and specific solvency

characteristics. These properties make it a valuable intermediate and functional material in a

range of industrial and research applications.

Key Identifiers:[1]

IUPAC Name: 1-propan-2-yl-4-(4-propan-2-ylphenyl)benzene[1]

Synonyms: p,p'-Diisopropylbiphenyl, 4,4'-Bis(1-methylethyl)-1,1'-biphenyl[1]
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CAS Number: 18970-30-4[1]

Molecular Formula: C₁₈H₂₂[1]

Molecular Weight: 238.37 g/mol [1]

Molecular and Electronic Structure
The electronic structure of 4,4'-diisopropylbiphenyl is characterized by the π-systems of the

two phenyl rings. The isopropyl groups are electron-donating through hyperconjugation and

inductive effects, which can influence the reactivity of the aromatic rings in electrophilic

substitution reactions.

A critical structural parameter for biphenyl derivatives is the dihedral angle between the planes

of the two phenyl rings. This angle is a result of the balance between steric hindrance from the

ortho-hydrogens and the electronic stabilization of a planar conformation that maximizes π-

conjugation. For 4,4'-diisopropylbiphenyl, the crystal structure reveals a non-planar

conformation in the solid state.[1]

Caption: 2D chemical structure of 4,4'-Diisopropylbiphenyl.

Physicochemical Properties
The physical and chemical properties of 4,4'-diisopropylbiphenyl are summarized in the table

below. These properties are crucial for its application as a solvent, heat transfer fluid, and

chemical intermediate.
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Property Value Source

Appearance
Pale-tan to white solid with a

fragrant, aromatic odor
[2]

Melting Point 68-70 °C [2]

Boiling Point 334.85 °C [2]

Density 0.955 g/cm³ at 20 °C [2]

Water Solubility Insoluble [2]

logP (Octanol-Water Partition

Coefficient)
5.600 (estimated) [2]

Vapor Pressure Negligible at room temperature [2]

Flash Point 175 °C (open cup) [3]

Autoignition Temperature 422 °C [3]

Synthesis and Reactivity
Synthesis
The most common and industrially viable method for the synthesis of 4,4'-diisopropylbiphenyl
is the Friedel-Crafts alkylation of biphenyl with propylene or an isopropyl halide (e.g., 2-

chloropropane) in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃) or

iron(III) chloride (FeCl₃).[4] The para-selectivity is driven by the steric bulk of the isopropyl

group, which disfavors substitution at the ortho positions.

Reaction Scheme:

Experimental Protocol: Laboratory-Scale Friedel-Crafts Isopropylation of Biphenyl

Materials: Biphenyl, anhydrous aluminum chloride (AlCl₃), 2-chloropropane, anhydrous

dichloromethane (DCM), distilled water, saturated sodium bicarbonate solution, anhydrous

magnesium sulfate, rotary evaporator, magnetic stirrer, ice bath, separatory funnel.

Procedure:
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In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser with a drying tube, add biphenyl (1 equivalent)

and anhydrous DCM.

Cool the mixture in an ice bath and slowly add anhydrous AlCl₃ (0.3 equivalents) in

portions.

Add 2-chloropropane (2.5 equivalents) dropwise from the dropping funnel over 30

minutes, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 4-6 hours.

Slowly quench the reaction by pouring the mixture over crushed ice with vigorous stirring.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with distilled water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from ethanol or by column

chromatography on silica gel.

Reaction Setup Alkylation Reaction Workup and Purification

Combine Biphenyl and DCM in a flask Cool in an ice bath Add AlCl₃ Add 2-chloropropane dropwise Warm to room temperature and stir Quench with ice Separate organic layer Wash with water and bicarbonate Dry and concentrate Purify by recrystallization

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4,4'-Diisopropylbiphenyl.

Reactivity
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The reactivity of 4,4'-diisopropylbiphenyl is primarily centered on the isopropyl groups and

the aromatic rings.

Oxidation of Isopropyl Groups: The benzylic hydrogens of the isopropyl groups are

susceptible to oxidation. Under controlled oxidation conditions, 4,4'-diisopropylbiphenyl
can be converted to biphenyl-4,4'-dicarboxylic acid, a valuable monomer for high-

performance polymers.[5] The oxidation proceeds via a cumene hydroperoxide-type

intermediate.[5][6]

Electrophilic Aromatic Substitution: The biphenyl core can undergo further electrophilic

substitution reactions such as nitration and halogenation. The presence of the electron-

donating isopropyl groups activates the rings towards substitution, and the directing effects

will favor substitution at the ortho positions relative to the isopropyl groups. However, steric

hindrance will play a significant role in the regioselectivity of these reactions.[7][8]

Spectroscopic Characterization
The structure of 4,4'-diisopropylbiphenyl can be unequivocally confirmed by a combination of

spectroscopic techniques.

¹H NMR Spectroscopy: The proton NMR spectrum is characterized by a doublet for the

methyl protons and a septet for the methine proton of the isopropyl groups. The aromatic

region will show a set of signals corresponding to the AA'BB' spin system of the para-

substituted phenyl rings.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the methyl

and methine carbons of the isopropyl groups, as well as four signals for the aromatic

carbons due to the symmetry of the molecule.[9]

Mass Spectrometry: The electron ionization mass spectrum typically shows a prominent

molecular ion peak (m/z = 238). A characteristic fragmentation pattern involves the loss of a

methyl group (m/z = 223) and an isopropyl group (m/z = 195).[10]

Applications
The unique properties of 4,4'-diisopropylbiphenyl have led to its use in several specialized

applications:
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High-Performance Solvent: Due to its high boiling point, low volatility, and excellent thermal

stability, it is used as a high-boiling, nonpolar solvent in various chemical processes and

formulations, including coatings and inks.[11] Its good solvency for dyes makes it particularly

useful in carbonless copy paper.[12]

Heat Transfer Fluid: Its high thermal stability and wide liquid range make it a suitable

component in synthetic heat transfer fluids for high-temperature applications.[11] Mixtures

containing diisopropyl biphenyl offer reliable performance and resistance to fouling.[3]

Chemical Intermediate: It serves as a key starting material for the synthesis of biphenyl-4,4'-

dicarboxylic acid, which is a monomer for liquid crystal polymers and other high-performance

polyesters and polyamides.

Safety and Handling
4,4'-Diisopropylbiphenyl is a stable compound under normal conditions. However, it is

important to handle it with appropriate safety precautions. It may cause skin and eye irritation.

[10] Good laboratory practices, including the use of personal protective equipment such as

gloves and safety glasses, should be followed. It should be stored in a cool, dry, and well-

ventilated area away from strong oxidizing agents.

Conclusion
4,4'-Diisopropylbiphenyl is a valuable aromatic compound with a well-defined set of chemical

and physical properties. Its robust thermal stability, specific solvency, and reactivity make it a

versatile molecule in both industrial and academic settings. A thorough understanding of its

synthesis, structure, and reactivity, as outlined in this guide, is essential for its effective and

safe utilization in the development of new materials and chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://schultzchem.com/new-high-boiling-point-solvents-applications-of-diisopropylbiphenyl-and-diisopropylnaphthalene/
https://m.youtube.com/watch?v=_q9pvi9iio0
https://schultzchem.com/new-high-boiling-point-solvents-applications-of-diisopropylbiphenyl-and-diisopropylnaphthalene/
http://yancuichem.com/1-7-reaction-mass-of-diisopropyl-biphenyl.html
https://www.benchchem.com/product/b092181?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C18970304&Mask=200
https://www.benchchem.com/product/b092181?utm_src=pdf-body
https://www.benchchem.com/product/b092181?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 4,4'-Diisopropylbiphenyl | C18H22 | CID 519615 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 4,4'-Diisopropylbiphenyl (CAS 18970-30-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

3. Reaction Mass of Diisopropyl Biphenyl and Triisopropyl Biphenyl | Yancui
[yancuichem.com]

4. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives:
applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]

5. homework.study.com [homework.study.com]

6. Isopropylbenzene is oxidized in the presence of air class 12 chemistry CBSE
[vedantu.com]

7. pubs.sciepub.com [pubs.sciepub.com]

8. Electrophilic halogenation - Wikipedia [en.wikipedia.org]

9. 4,4'-DIISOPROPYLBIPHENYL(18970-30-4) 13C NMR spectrum [chemicalbook.com]

10. 4,4'-Diisopropylbiphenyl [webbook.nist.gov]

11. You are being redirected... [schultzchem.com]

12. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 4,4'-
Diisopropylbiphenyl: Properties, Structure, and Applications]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b092181#4-4-diisopropylbiphenyl-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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